(E)-4-(2-cyano-2-(4-(4-fluorophenyl)thiazol-2-yl)vinyl)-2,6-dimethoxyphenyl acetate
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Description
(E)-4-(2-cyano-2-(4-(4-fluorophenyl)thiazol-2-yl)vinyl)-2,6-dimethoxyphenyl acetate is a useful research compound. Its molecular formula is C22H17FN2O4S and its molecular weight is 424.45. The purity is usually 95%.
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Scientific Research Applications
Photophysical Properties in Solution and Polymer Matrices
A study on the spectral properties of novel Y-shaped fluorophores, which include a structural unit similar to "(E)-4-(2-cyano-2-(4-(4-fluorophenyl)thiazol-2-yl)vinyl)-2,6-dimethoxyphenyl acetate," highlights their potential application in fluorescent materials. These fluorophores exhibit strong fluorescence in the visible region with a significant Stokes shift in non-polar solvents and polymer matrices, indicating their usefulness in creating bright, stable fluorescent materials for various applications (Danko et al., 2012).
Multi-stimuli Responsive Materials
Another intriguing application area is in the development of multi-stimuli responsive materials, as illustrated by the synthesis of V-shaped molecules that demonstrate profound changes in fluorescence upon mechanical force or pH changes. This property is highly valuable for creating smart materials that can be used in security inks or as sensors to detect environmental changes (Xiao-lin Lu & M. Xia, 2016).
Photostability Enhancement
The synthesis and characterization of new Y-shaped fluorophores bearing an imidazole core, similar in structure to the compound , demonstrate enhanced photostability. This suggests potential applications in the development of durable fluorescent dyes and materials for optical devices or bioimaging techniques (Ozturk et al., 2012).
Functional Polymer Development
Research on the thiol-ene coupling reaction of thiol-functionalized polymers with vinyl groups introduces a method for grafting functional groups onto polymers. This chemical strategy can be applied to modify the surface properties of polymers, thereby extending their application in coatings, adhesives, and as functional materials in various industries (David & Kornfield, 2008).
Corrosion Inhibition
Thiazoles, which share a structural similarity with "this compound," have been explored for their application as corrosion inhibitors. The synthesis and evaluation of thiazoles on copper surfaces in acidic conditions demonstrate their potential as effective corrosion inhibitors, offering insights into the protective applications of similar compounds (Farahati et al., 2019).
Properties
IUPAC Name |
[4-[(E)-2-cyano-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]ethenyl]-2,6-dimethoxyphenyl] acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17FN2O4S/c1-13(26)29-21-19(27-2)9-14(10-20(21)28-3)8-16(11-24)22-25-18(12-30-22)15-4-6-17(23)7-5-15/h4-10,12H,1-3H3/b16-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PULOROKBIFBQTP-LZYBPNLTSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=C(C=C(C=C1OC)C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)OC1=C(C=C(C=C1OC)/C=C(\C#N)/C2=NC(=CS2)C3=CC=C(C=C3)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.